Cas no 2257-69-4 (4-Chlorophthalazin-1(2H)-one)
4-Chlorophthalazin-1(2H)-one is a heterocyclic organic compound featuring a chlorinated phthalazine core. Its structure, combining a chlorine substituent with a ketone functionality, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound is particularly valued for its role in the development of biologically active molecules, including potential therapeutic agents targeting enzyme inhibition or receptor modulation. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers utilize 4-Chlorophthalazin-1(2H)-one for its reactivity in nucleophilic substitution and condensation reactions, enabling the construction of complex heterocyclic frameworks. Proper handling and storage are recommended due to its sensitivity to moisture and light.
4-Chlorophthalazin-1(2H)-one structure
Product Name:4-Chlorophthalazin-1(2H)-one
CAS No:2257-69-4
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD00102192
CID:84217
PubChem ID:2775142
Update Time:2025-06-10
4-Chlorophthalazin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorophthalazin-1(2H)-one
- 1-Chlorophthalazin-4-one
- 4-Chloro-1,2-dihydrophthalazin-1-one
- 4-chloro-2H-phthalazin-1-one
- 1-chloro-4-phthalazinone
- 4-Chlor-2H-phthalazin-1-on
- 4-chloro-1(2H)-phthalazinone
- 4-chloro-1,2-dihydrophthalazinone
- 4-chlorophthalazin-1-ol
- MFCD00102192
- 1-chlorophthalazine-4-one
- AKOS002665692
- 1(2H)-Phthalazinone, 4-chloro-
- SCHEMBL599352
- 4-chlorophthalazin-1-one
- SY239062
- 2257-69-4
- AS-30151
- AC-36706
- DTXSID10379411
- BP-10972
- FT-0617972
- QCKGMJDOJRNSMS-UHFFFAOYSA-N
- Q27454516
- AKOS003349258
- 4-chloro-1-hydroxyphthalazine
- 4,4-cyclohexylidenebisN-(4-methylphenyl)-Benzenamine
- A878503
- CHEMBL2381525
- W-206770
- CS-0090877
- 4-chlorophthalazone
- BBL100188
- ALBB-026155
- STL377908
- 1-Chloro-3,4-dihydrophthalazin-4-one
- 4-chloro-1-phthalazinol
- STK359433
-
- MDL： MFCD00102192
- Inchi： 1S/C8H5ClN2O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H,(H,11,12)
- InChI Key： QCKGMJDOJRNSMS-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=CC=2C(NN=1)=O
Computed Properties
- Exact Mass: 180.00900
- Monoisotopic Mass: 180.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 41.5A^2
Experimental Properties
- Color/Form: Yellow crystals
- Density: 1.5
- Melting Point: 273 °C
- Boiling Point: 452.7°C at 760 mmHg
- Flash Point: 227.6°C
- Refractive Index: 1.688
- PSA: 45.75000
- LogP: 1.57650
- Solubility: Not determined
4-Chlorophthalazin-1(2H)-one Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
4-Chlorophthalazin-1(2H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chlorophthalazin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD95517-250mg |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 250mg |
￥137.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD95517-1g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 1g |
￥324.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD95517-5g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 5g |
￥1208.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD95517-25g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 25g |
￥5880.0 | 2022-03-01 | |
| TRC | B405260-50mg |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405260-100mg |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405260-500mg |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 500mg |
$ 135.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X46115-1g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 1g |
¥131.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X46115-25g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 25g |
¥2244.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X46115-5g |
4-Chlorophthalazin-1(2H)-one |
2257-69-4 | 95% | 5g |
¥644.0 | 2024-07-18 |
4-Chlorophthalazin-1(2H)-one Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2257-69-4)4-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE
Order Number:sfd16493
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
4-Chlorophthalazin-1(2H)-one Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2257-69-4 (4-Chlorophthalazin-1(2H)-one) Related Products
- 25381-39-9(4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one)
- 25381-40-2(1-chloro-Pyrido[3,4-d]pyridazin-4(3H)-one)
- 15562-59-1(3,4-dihydro-4-oxo-5-Phthalazinecarboxaldehyde)
- 119-39-1(phthalazin-1-ol)
- 234122-32-8(6-methyl-1(2H)-Phthalazinone)
- 57835-96-8(6-chloro-1,2-dihydrophthalazin-1-one)
- 72288-83-6(5-methyl-1(2H)-Phthalazinone)
- 22522-64-1(3,4-dihydro-4-oxo-5-Phthalazinecarboxaldehyde 5-hydrazone)
- 1028338-86-4(4-chloro-1,2-dihydro-1-oxo-6-Phthalazinecarboxylic acid)
- 1028338-84-2(1-chloro-3,4-dihydro-4-oxo-6-Phthalazinecarboxylic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2257-69-4)4-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry